![molecular formula C16H19N3O2 B7510668 2-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)furan-3-carboxamide](/img/structure/B7510668.png)
2-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)furan-3-carboxamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPFC and belongs to the class of furan carboxamides.
Mechanism of Action
The exact mechanism of action of MPFC is still not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins in the body. This, in turn, leads to a reduction in inflammation and pain, as well as the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
MPFC has been shown to have a significant impact on various biochemical and physiological processes in the body. It has been found to reduce the production of inflammatory cytokines and prostaglandins, which are responsible for causing pain and inflammation. MPFC has also been shown to reduce the growth and proliferation of cancer cells.
Advantages and Limitations for Lab Experiments
MPFC has several advantages for use in lab experiments. It is a highly stable compound that can be easily synthesized in large quantities. It is also relatively easy to administer and has a low toxicity profile. However, one of the main limitations of MPFC is its poor solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on MPFC. One area of interest is the development of new and more efficient synthesis methods for this compound. Another area of research is the investigation of the potential use of MPFC in the treatment of other diseases, such as autoimmune disorders and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of MPFC and its potential interactions with other drugs and compounds.
Synthesis Methods
The synthesis of MPFC is a complex process that involves several steps. The first step is the synthesis of 2-methylfuran-3-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with N-(1-pyridin-2-ylpiperidin-4-yl) amine to obtain the desired product, MPFC.
Scientific Research Applications
MPFC has been studied extensively for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticancer properties. MPFC has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
2-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c1-12-14(7-11-21-12)16(20)18-13-5-9-19(10-6-13)15-4-2-3-8-17-15/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYMFXCGENNVXQN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C(=O)NC2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-(1-pyridin-2-ylpiperidin-4-yl)furan-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.